Cas no 17886-23-6 (1-ethyl-4,5-dihydro-1H-1,2,3-triazole)

• Product Name: 1-ethyl-4,5-dihydro-1H-1,2,3-triazole
• CAS No: 17886-23-6
• MF: C₄H₉N₃
• MW: 99.1343600749969
• CID: 1366694
• PubChem ID: 155598
• Update Time: 2025-04-20

1-ethyl-4,5-dihydro-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-4,5-dihydro-1H-1,2,3-triazole
• 1-ethyl-4,5-dihydrotriazole
• DTXSID60170551
• 17886-23-6
• CCRIS 6588
• 1-Ethyltriazoline

• Inchi： 1S/C4H9N3/c1-2-7-4-3-5-6-7/h2-4H2,1H3
• InChI Key： FXIGUYZIZWWKOQ-UHFFFAOYSA-N
• SMILES： N1(CC)CCN=N1

Computed Properties

• Exact Mass: 99.07977
• Monoisotopic Mass: 99.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 79
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 28Ų

Experimental Properties

• PSA: 27.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Triazolines